BOP sodium salt

• CAS No.: 1947348-42-6
• Product Name: BOP sodium salt
• Molecular Formula: C25H28N3NaO7S
• Molecular Weight: 537.5628
• IUPAC Name: sodium;(2S)-2-[[(2S)-1-(benzenesulfonyl)pyrrolidine-2-carbonyl]amino]-3-[4-(pyrrolidine-1-carbonyloxy)phenyl]propanoate
• Standard InChI: InChI=1S/C25H29N3O7S.Na/c29-23(22-9-6-16-28(22)36(33,34)20-7-2-1-3-8-20)26-21(24(30)31)17-18-10-12-19(13-11-18)35-25(32)27-14-4-5-15-27;/h1-3,7-8,10-13,21-22H,4-6,9,14-17H2,(H,26,29)(H,30,31);/q;+1/p-1/t21-,22-;/m0./s1
• Standard InChIKey: PNMINTLPFWMZKM-VROPFNGYSA-M
• SMILES: C1CCN(C1)C(=O)OC2=CC=C(C=C2)CC(C(=O)[O-])NC(=O)C3CCCN3S(=O)(=O)C4=CC=CC=C4.[Na+]
• Appearance: Solid powder
• Description: BOP sodium salt is a novel dual alpha9beta1/alpha4beta1 integrin inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BOP sodium salt
• Reference: 1: Temple NJ, Fraser J. Food labels: a critical assessment. Nutrition. 2014 Mar;30(3):257-60. doi: 10.1016/j.nut.2013.06.012. Epub 2013 Oct 15. Review. PubMed PMID: 24139165.; 2: Schwarz F, Hegewald A, John G, Sahm N, Becker J. Four-year follow-up of combined surgical therapy of advanced peri-implantitis evaluating two methods of surface decontamination. J Clin Periodontol. 2013 Oct;40(10):962-7. doi: 10.1111/jcpe.12143. Epub 2013 Aug 12. PubMed PMID: 23931259.; 3: Sağlam M, Arslan U, Buket Bozkurt Ş, Hakki SS. Boric acid irrigation as an adjunct to mechanical periodontal therapy in patients with chronic periodontitis: a randomized clinical trial. J Periodontol. 2013 Sep;84(9):1297-308. doi: 10.1902/jop.2012.120467. Epub 2012 Nov 3. PubMed PMID: 23121460.; 4: Jiang X, Wang S, Cheng H, Huo Y, Zhang X, Zhu X, Han X, Ni P, Wu M. Genome sequence of Halobiforma lacisalsi AJ5, an extremely halophilic archaeon which harbors a bop gene. J Bacteriol. 2011 Dec;193(24):7023-4. doi: 10.1128/JB.06282-11. PubMed PMID: 22123770; PubMed Central PMCID: PMC3232858.; 5: Krück C, Eick S, Knöfler GU, Purschwitz RE, Jentsch HF. Clinical and microbiologic results 12 months after scaling and root planing with different irrigation solutions in patients with moderate chronic periodontitis: a pilot randomized trial. J Periodontol. 2012 Mar;83(3):312-20. doi: 10.1902/jop.2011.110044. Epub 2011 Jul 12. PubMed PMID: 21749169.; 6: Kilian M, Gregor JI, Heukamp I, Hanel M, Ahlgrimm M, Schimke I, Kristiansen G, Ommer A, Walz MK, Jacobi CA, Wenger FA. Matrix metalloproteinase inhibitor RO 28-2653 decreases liver metastasis by reduction of MMP-2 and MMP-9 concentration in BOP-induced ductal pancreatic cancer in Syrian Hamsters: inhibition of matrix metalloproteinases in pancreatic cancer. Prostaglandins Leukot Essent Fatty Acids. 2006 Dec;75(6):429-34. Epub 2006 Oct 10. PubMed PMID: 17034997.; 7: Kasaj A, Willershausen B, Berakdar M, Tekyatan H, Sculean A. Effect of an oily calcium hydroxide suspension on early wound healing after nonsurgical periodontal therapy. Clin Oral Investig. 2006 Mar;10(1):72-6. Epub 2006 Jan 10. PubMed PMID: 16402229.; 8: Heukamp I, Gregor JI, Kilian M, Kiewert C, Jacobi CA, Schimke I, Walz MK, Guski H, Wenger FA. Influence of different dietary fat intake on liver metastasis and hepatic lipid peroxidation in BOP-induced pancreatic cancer in Syrian hamsters. Pancreatology. 2006;6(1-2):96-102. Epub 2005 Dec 1. PubMed PMID: 16327286.; 9: Gregor JI, Heukamp I, Kilian M, Kiewert C, Schimke I, Kristiansen G, Walz MK, Jacobi CA, Wenger FA. Does enteral nutrition of dietary polyunsaturated fatty acids promote oxidative stress and tumour growth in ductal pancreatic cancer? Experimental trial in Syrian Hamster. Prostaglandins Leukot Essent Fatty Acids. 2006 Jan;74(1):67-74. Epub 2005 Oct 13. PubMed PMID: 16226437.; 10: Kilian M, Mautsch I, Gregor JI, Heinichen D, Jacobi CA, Schimke I, Guski H, Müller JM, Wenger FA. Influence of conjugated and conventional linoleic acid on tumor growth and lipid peroxidation in pancreatic adenocarcinoma in hamster. Prostaglandins Leukot Essent Fatty Acids. 2003 Jul;69(1):67-72. PubMed PMID: 12878453.; 11: Murakami Y, Okada S, Nishihara M, Yokotani K. Roles of brain prostaglandin E2 and thromboxane A2 in the activation of the central sympatho-adrenomedullary outflow in rats. Eur J Pharmacol. 2002 Oct 11;452(3):289-94. PubMed PMID: 12359269.
• PubChem Compound: 124221752
• Last Modified: Nov 11 2021